(2,5-difluorobenzyl)(4-methoxyphenyl)amine

• IUPAC Name: N-[(2,5-difluorophenyl)methyl]-4-methoxyaniline
• InChI: InChI=1S/C14H13F2NO/c1-18-13-5-3-12(4-6-13)17-9-10-8-11(15)2-7-14(10)16/h2-8,17H,9H2,1H3
• InChI Key: UCNSXRCELDUFGY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NCC2=C(C=CC(=C2)F)F
• Molecular Formula: C14H13F2NO
• Molecular Weight: 249.26 g/mol

Description

(2,5-difluorobenzyl)(4-methoxyphenyl)amine, also known as DF-MPAA, is a chemical compound that has gained attention in scientific research due to its potential use as a therapeutic agent. DF-MPAA belongs to the class of arylalkylamines and has been found to have various biological properties that make it a promising candidate for further study.

Mechanism of Action

The exact mechanism of action of (2,5-difluorobenzyl)(4-methoxyphenyl)amine is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. This compound has been found to interact with various receptors in the body, including serotonin receptors and adrenergic receptors. These interactions may contribute to its cytotoxic and analgesic effects.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects in the body. Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, which may contribute to its potential as a cancer treatment. This compound has also been found to have anti-inflammatory effects, which may contribute to its potential as a pain reliever. In addition, this compound has been shown to have effects on the cardiovascular system, with studies showing that it can cause vasodilation and decrease blood pressure.

Advantages and Limitations for Lab Experiments

(2,5-difluorobenzyl)(4-methoxyphenyl)amine has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has been found to have a wide range of biological properties that make it a versatile compound for study. However, there are also limitations to its use. This compound is not very water-soluble, which can make it difficult to administer in certain experiments. In addition, its mechanism of action is not fully understood, which can make it difficult to interpret some experimental results.

Future Directions

There are several future directions for research on (2,5-difluorobenzyl)(4-methoxyphenyl)amine. One area of interest is its potential as a cancer treatment. Further studies are needed to determine its efficacy in different types of cancer and to elucidate its mechanism of action. Another area of interest is its potential as a pain reliever. Further studies are needed to determine its safety and efficacy in humans. In addition, this compound's antimicrobial properties make it a potential candidate for the development of new antibiotics, and further studies are needed to explore this potential.

Synthesis Methods

(2,5-difluorobenzyl)(4-methoxyphenyl)amine can be synthesized through a multistep process involving the reaction of 2,5-difluorobenzyl chloride with 4-methoxyaniline. The reaction is typically carried out in the presence of a base such as potassium carbonate and a solvent such as dimethylformamide. The resulting product can be purified through various techniques such as column chromatography and recrystallization.

Scientific Research Applications

(2,5-difluorobenzyl)(4-methoxyphenyl)amine has been found to have potential therapeutic applications in various areas of research. One such area is cancer treatment, where this compound has been shown to have cytotoxic effects on cancer cells. In addition, this compound has been found to have antimicrobial properties, making it a potential candidate for the development of new antibiotics. This compound has also been shown to have potential as a pain reliever, with studies showing that it has analgesic effects in animal models.